Cas no 53586-93-9 (Cyclohexanecarbonitrile,2-oxo-3-phenyl-3-(phenylmethyl)-)

Cyclohexanecarbonitrile,2-oxo-3-phenyl-3-(phenylmethyl)- structure
53586-93-9 structure
Product Name:Cyclohexanecarbonitrile,2-oxo-3-phenyl-3-(phenylmethyl)-
CAS No:53586-93-9
MF:C20H19NO
MW:289.370965242386
CID:381039
PubChem ID:324042
Update Time:2025-04-19

Cyclohexanecarbonitrile,2-oxo-3-phenyl-3-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanecarbonitrile,2-oxo-3-phenyl-3-(phenylmethyl)-
    • 3-benzyl-2-oxo-3-phenylcyclohexane-1-carbonitrile
    • 3-Benzyl-2-oxo-3-phenylcyclohexanecarbonitrile
    • NSC287550
    • AKOS024324937
    • 53586-93-9
    • NSC-287550
    • DTXSID10314721
    • Inchi: 1S/C20H19NO/c21-15-17-10-7-13-20(19(17)22,18-11-5-2-6-12-18)14-16-8-3-1-4-9-16/h1-6,8-9,11-12,17H,7,10,13-14H2
    • InChI Key: ZXSFYIXLJPDABS-UHFFFAOYSA-N
    • SMILES: O=C1C(C#N)CCCC1(C1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 289.14677
  • Monoisotopic Mass: 289.146664230g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 436
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 40.9Ų

Experimental Properties

  • PSA: 40.86
Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.